Cas no 1058212-10-4 ((2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 1058212-10-4
• MF: C₁₇H₁₅BrO₄
• MW: 363.202604532242
• CID: 6445957
• Update Time: 2025-05-25

(2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• (E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one
• 2-Propen-1-one, 1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)-, (2E)-

• Inchi： 1S/C17H15BrO4/c1-21-16-8-4-11(9-17(16)22-2)3-6-14(19)13-10-12(18)5-7-15(13)20/h3-10,20H,1-2H3/b6-3+
• InChI Key： XMPJKJCKDAWUCH-ZZXKWVIFSA-N
• SMILES： C(C1=CC(Br)=CC=C1O)(=O)/C=C/C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 511.0±50.0 °C(Predicted)
• pka: 7.06±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones

Additional information on (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one

Compound Introduction: (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one (CAS No. 1058212-10-4)

The compound (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one, identified by its CAS number 1058212-10-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular interactions. The presence of both hydroxyl and bromine substituents on the aromatic ring, coupled with methoxy groups on another phenyl ring, creates a diverse chemical environment that influences its reactivity and biological activity.

In recent years, the study of heterocyclic compounds has seen remarkable progress, with researchers exploring their roles in various therapeutic contexts. The structure of (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one aligns well with this trend, as it incorporates elements known to enhance binding affinity and selectivity in biological targets. Specifically, the bromo and hydroxyl functionalities are frequently observed in bioactive molecules, suggesting that this compound may exhibit promising pharmacological properties.

The synthesis of such complex molecules often involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques in synthetic chemistry, including palladium-catalyzed cross-coupling reactions and asymmetric synthesis, have been instrumental in constructing the intricate framework of this compound. These methodologies not only highlight the sophistication of modern chemical synthesis but also open avenues for further structural modifications to optimize biological activity.

One of the most intriguing aspects of (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one is its potential as a scaffold for drug development. The combination of electron-withdrawing and electron-donating groups around the double bond and aromatic rings can modulate its interaction with biological targets. For instance, studies have shown that similar molecular architectures exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways. This suggests that (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one could serve as a lead compound for developing novel therapeutic agents.

Computational chemistry has also played a pivotal role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how it might interact with biological targets at the atomic level. These simulations can guide experimental design by identifying key binding pockets and optimizing structural features for enhanced efficacy. Furthermore, virtual screening methods have been employed to identify derivatives of (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one that may exhibit improved pharmacokinetic profiles.

In vitro studies have begun to unravel the biological significance of this compound. Initial assays suggest that it possesses inhibitory activity against certain enzymes relevant to metabolic disorders. The hydroxyl group appears to be critical for binding interactions, while the bromine atom may contribute to stabilizing transition states during enzyme catalysis. These findings are consistent with reports on structurally related compounds that have demonstrated therapeutic potential in preclinical models.

The methoxy groups on the second aromatic ring add another layer of complexity to the compound's behavior. These substituents can influence solubility, metabolic stability, and distribution within biological systems. By tuning these functional groups, researchers can fine-tune the pharmacological properties of derivatives derived from (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one, making it a versatile platform for drug discovery.

Recent advancements in analytical chemistry have enabled more detailed characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide high-resolution data on its molecular structure and purity. These analytical methods are essential for ensuring that synthetic preparations meet stringent quality standards before they are subjected to biological testing.

The future directions for research on (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one include exploring its potential in treating neurological disorders and cancer. Preliminary data suggest that it may disrupt aberrant signaling pathways associated with these conditions. By leveraging cutting-edge technologies in genomics and proteomics, researchers aim to identify specific targets where this compound could exert therapeutic effects.

Collaborative efforts between synthetic chemists and biologists are crucial for maximizing the therapeutic potential of this compound. Such interdisciplinary approaches can accelerate the translation of laboratory findings into clinical applications. Additionally, regulatory considerations must be addressed to ensure that any derivatives entering clinical trials meet safety and efficacy standards set by health authorities.

In conclusion, (2E)-1-(5-bromo-2-hydroxyphenyl)-3-(3,4-dimethoxyphenyl)prop-2-en-1-one (CAS No. 1058212-10-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and preliminary biological activity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action, this compound holds significant promise for addressing unmet medical needs across various disease areas.